Cas no 819868-44-5 (2-[2-(5-Bromo-thiophen-2-yl)-vinyl]-4,6-dihydroxy-benzoic acid ethyl ester)
2-[2-(5-Bromo-thiophen-2-yl)-vinyl]-4,6-dihydroxy-benzoic acid ethyl ester is a brominated thiophene derivative with a conjugated vinyl linkage to a dihydroxybenzoate ester group. This compound is of interest in organic synthesis and materials science due to its structural features, which include a bromine substituent for further functionalization and a conjugated system that may contribute to electronic or optical properties. The ethyl ester moiety enhances solubility in organic solvents, facilitating its use in synthetic applications. Its dihydroxybenzoic acid component may also offer chelating or hydrogen-bonding capabilities, making it a versatile intermediate for the development of pharmaceuticals, agrochemicals, or functional materials.
![2-[2-(5-Bromo-thiophen-2-yl)-vinyl]-4,6-dihydroxy-benzoic acid ethyl ester structure](https://ossimg.kuujia.com/scimg/820000/819868-44-5x500.png)
819868-44-5 structure
Product Name:2-[2-(5-Bromo-thiophen-2-yl)-vinyl]-4,6-dihydroxy-benzoic acid ethyl ester
CAS No:819868-44-5
MF:C15H13BrO4S
MW:369.230322599411
MDL:MFCD12546771
CID:4717239
Update Time:2025-11-02
2-[2-(5-Bromo-thiophen-2-yl)-vinyl]-4,6-dihydroxy-benzoic acid ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-[2-(5-Bromo-thiophen-2-yl)-vinyl]-4,6-dihydroxy-benzoic acid ethyl ester
-
- MDL： MFCD12546771
- Inchi： 1S/C15H13BrO4S/c1-2-20-15(19)14-9(7-10(17)8-12(14)18)3-4-11-5-6-13(16)21-11/h3-8,17-18H,2H2,1H3/b4-3+
- InChI Key： QXSYGIOVULQOSQ-ONEGZZNKSA-N
- SMILES： BrC1=CC=C(/C=C/C2C=C(C=C(C=2C(=O)OCC)O)O)S1
Computed Properties
- Exact Mass: 367.972
- Monoisotopic Mass: 367.972
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 390
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 95
Experimental Properties
- Density: 1.608
- Boiling Point: 540.809oC at 760 mmHg
- Flash Point: 280.872oC
- Refractive Index: 1.712
- PSA: 95.00000
- LogP: 4.26890
2-[2-(5-Bromo-thiophen-2-yl)-vinyl]-4,6-dihydroxy-benzoic acid ethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB465494-100 mg |
2-[2-(5-Bromo-thiophen-2-yl)-vinyl]-4,6-dihydroxy-benzoic acid ethyl ester; . |
819868-44-5 | 100mg |
€215.00 | 2023-04-21 | ||
| abcr | AB465494-250 mg |
2-[2-(5-Bromo-thiophen-2-yl)-vinyl]-4,6-dihydroxy-benzoic acid ethyl ester; . |
819868-44-5 | 250mg |
€359.00 | 2023-04-21 | ||
| abcr | AB465494-1 g |
2-[2-(5-Bromo-thiophen-2-yl)-vinyl]-4,6-dihydroxy-benzoic acid ethyl ester; . |
819868-44-5 | 1g |
€549.00 | 2023-04-21 | ||
| abcr | AB465494-100mg |
2-[2-(5-Bromo-thiophen-2-yl)-vinyl]-4,6-dihydroxy-benzoic acid ethyl ester; . |
819868-44-5 | 100mg |
€215.00 | 2025-04-16 | ||
| abcr | AB465494-250mg |
2-[2-(5-Bromo-thiophen-2-yl)-vinyl]-4,6-dihydroxy-benzoic acid ethyl ester; . |
819868-44-5 | 250mg |
€359.00 | 2025-04-16 | ||
| abcr | AB465494-1g |
2-[2-(5-Bromo-thiophen-2-yl)-vinyl]-4,6-dihydroxy-benzoic acid ethyl ester; . |
819868-44-5 | 1g |
€549.00 | 2025-04-16 | ||
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | A01_1411089-100mg |
2-[2-(5-Bromo-thiophen-2-yl)-vinyl]-4,6-dihydroxy-benzoic acid ethyl ester |
819868-44-5 | nan | 100mg |
¥3560.00 | 2025-04-12 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | A01_1411089-250mg |
2-[2-(5-Bromo-thiophen-2-yl)-vinyl]-4,6-dihydroxy-benzoic acid ethyl ester |
819868-44-5 | nan | 250mg |
¥5790.00 | 2025-04-12 |
2-[2-(5-Bromo-thiophen-2-yl)-vinyl]-4,6-dihydroxy-benzoic acid ethyl ester Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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